Cas no 67923-54-0 (cyclododeca-4,8-dien-1-yl acetate)

• Product name: cyclododeca-4,8-dien-1-yl acetate
• CAS No: 67923-54-0
• MF: C₁₄H₂₂O₂
• MW: 222.323284626007
• CID: 967816
• PubChem ID: 20838857

cyclododeca-4,8-dien-1-yl acetate Chemical and Physical Properties

Names and Identifiers

• cyclododeca-4,8-dien-1-yl acetate
• 4,8-Cyclododecadien-1-ol, 1-acetate
• NS00057126
• SCHEMBL4021131
• DTXSID70887042
• 67923-54-0
• 4,8-Cyclododecadien-1-ol, acetate
• SNNVDGLEOWNXND-NIOMPZRHSA-N

• Inchi： InChI=1S/C14H22O2/c1-13(15)16-14-11-9-7-5-3-2-4-6-8-10-12-14/h3,5-6,8,14H,2,4,7,9-12H2,1H3/b5-3-,8-6-
• InChI Key： SNNVDGLEOWNXND-NIOMPZRHSA-N
• SMILES： CC(=O)OC1CCCC=CCCC=CCC1

Computed Properties

• Exact Mass: 222.16198
• Monoisotopic Mass: 222.16198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.8

Experimental Properties

• Density: 0.96
• Boiling Point: 305.5°C at 760 mmHg
• Flash Point: 131.2°C
• Refractive Index: 1.486